Cas no 391876-41-8 (N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide)

• Product Name: N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide
• CAS No: 391876-41-8
• MF: C₂₂H₁₈BrNO₄
• MW: 440.286625385284
• CID: 5943910
• PubChem ID: 3350285
• Update Time: 2025-05-22

N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide
• Benzamide, N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxy-
• Oprea1_275650
• AKOS024578375
• CHEMBL1419579
• 391876-41-8
• F0473-0211
• MLS000879160
• DTXSID701328406
• HMS2962I21
• SMR000640774

• Inchi： 1S/C22H18BrNO4/c1-27-18-9-6-10-19(28-2)20(18)22(26)24-15-11-12-17(23)16(13-15)21(25)14-7-4-3-5-8-14/h3-13H,1-2H3,(H,24,26)
• InChI Key： KLWIIXQZZFHONA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C(C(=O)C2=CC=CC=C2)=C1)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 439.04192g/mol
• Monoisotopic Mass: 439.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 527.9±50.0 °C(Predicted)
• pka: 11.86±0.70(Predicted)

Additional information on N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide

Research Brief on N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide (CAS: 391876-41-8): Recent Advances and Applications

N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide (CAS: 391876-41-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of specific biological pathways, particularly in the context of inflammation and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

One of the most notable advancements in the study of N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide is its identification as a potent inhibitor of key signaling proteins involved in inflammatory responses. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound effectively targets the NF-κB pathway, a critical regulator of inflammation and immune responses. The study utilized in vitro and in vivo models to show that the compound significantly reduces the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide. A 2024 study in Cancer Research revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. The researchers employed high-throughput screening and molecular docking techniques to elucidate the compound's interaction with Bcl-2 family proteins, which are often overexpressed in cancer cells. These findings underscore the compound's potential as a lead candidate for the development of novel anticancer therapies.

The pharmacokinetic profile of N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide has also been a subject of recent research. A study published in Drug Metabolism and Disposition (2024) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in preclinical models. The results indicated favorable oral bioavailability and a relatively long half-life, which are promising attributes for further drug development. However, the study also identified potential challenges related to hepatic metabolism, suggesting the need for structural optimization to improve metabolic stability.

Despite these promising findings, several challenges remain in the development of N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide as a therapeutic agent. Current research is focused on addressing issues such as off-target effects and potential toxicity, as well as optimizing the compound's physicochemical properties to enhance its drug-like characteristics. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3-benzoyl-4-bromophenyl)-2,6-dimethoxybenzamide (CAS: 391876-41-8) represents a promising candidate for the treatment of inflammatory diseases and cancer. Recent studies have provided valuable insights into its mechanism of action, pharmacological properties, and potential therapeutic applications. Continued research and development efforts are essential to fully realize the clinical potential of this compound and to address the remaining challenges in its drug development pathway.